4-Chlorophenyl 2-methylprop-2-enoate

• CAS No.: 16522-37-5
• Molecular Formula: C10H9ClO2
• Molecular Weight: 196.63 g/mol
• IUPAC Name: (4-chlorophenyl) 2-methylprop-2-enoate
• InChI: InChI=1S/C10H9ClO2/c1-7(2)10(12)13-9-5-3-8(11)4-6-9/h3-6H,1H2,2H3
• InChI Key: SIADNYSYTSORRE-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)OC1=CC=C(C=C1)Cl

Description

4-Chlorophenyl 2-methylprop-2-enoate is an acrylate ester featuring a 4-chlorophenyl group attached to the ester oxygen and a methyl substituent at the α-position of the acrylate backbone. These compounds share a chlorinated aryl group and a methacrylate backbone, suggesting similar physicochemical properties, including moderate lipophilicity and reactivity influenced by the electron-withdrawing chlorine substituent.

Comparison with Similar Compounds

Methyl Methacrylate (Methyl 2-Methylprop-2-enoate)

• Molecular Formula : C₅H₈O₂
• Molecular Weight : 100.12 g/mol
• Key Features :
  • Lacks aromatic substituents; simpler structure with a methyl ester group.
  • Widely used in polymers (e.g., PMMA) due to its high reactivity in radical polymerization .
  • Safety : Short-term exposure limit (STEL) of 50–100 ppm, with respiratory and skin irritation risks .

Methyl 2-(3-Chloro-4-fluorophenyl)prop-2-enoate

• Molecular Formula : C₁₀H₈ClFO₂
• Molecular Weight : 214.62 g/mol
• Key Features :
  • Substituted with both chlorine and fluorine on the phenyl ring, enhancing electronic effects.
  • Increased molecular weight and polarity compared to methyl methacrylate, likely influencing solubility and reactivity in cross-coupling reactions .

Methyl 2-[(4-Chlorophenyl)(hydroxy)methyl]prop-2-enoate

• Molecular Formula : C₁₂H₁₁ClO₃ (estimated)
• Molecular Weight : ~238.67 g/mol
• Key Features: Contains a hydroxymethyl group on the chlorophenyl ring, enhancing hydrogen-bonding capacity and polarity. Potential applications in pharmaceutical intermediates due to its bifunctional structure .

Methyl 2-(4-(4-Chlorobutanoyl)phenyl)-2-methylpropanoate

• Molecular Formula : C₁₅H₁₉ClO₃
• Molecular Weight : 282.76 g/mol
• Key Features: Propanoate ester with a chlorobutanoyl side chain, increasing steric bulk and hydrophobicity. Used in intermediates for agrochemicals or pharmaceuticals .

Physicochemical and Reactivity Trends

Electronic Effects

• The 4-chlorophenyl group in 4-chlorophenyl 2-methylprop-2-enoate withdraws electrons via resonance, activating the acrylate double bond toward nucleophilic attack or radical polymerization. This contrasts with methyl methacrylate, where the ester group is less electron-deficient .

Research Insights

• Computational Studies : DFT analyses of chlorophenyl-containing compounds (e.g., 4CPHPP) reveal that chlorine substituents significantly influence frontier molecular orbitals, affecting redox behavior and interaction with biological targets .
• Polymer Chemistry : The 4-chlorophenyl group may enhance UV stability in polymers, as seen in epoxy acrylates with similar substituents .

Data Table: Key Comparative Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications
4-Chlorophenyl 2-methylprop-2-enoate*	C₁₀H₉ClO₂	~196.63	4-Chlorophenyl, α-methyl	Polymer chemistry, intermediates
Methyl methacrylate	C₅H₈O₂	100.12	Methyl ester	PMMA production
Methyl 2-(3-chloro-4-fluorophenyl)prop-2-enoate	C₁₀H₈ClFO₂	214.62	3-Cl, 4-F phenyl	Specialty chemicals
Methyl 2-(4-(4-chlorobutanoyl)phenyl)-2-methylpropanoate	C₁₅H₁₉ClO₃	282.76	4-Chlorobutanoyl, propanoate	Agrochemical intermediates

*Estimated based on structural analogs.